Cas no 165729-50-0 (Butanenitrile,2-methoxy-3-oxo-)

• Product Name: Butanenitrile,2-methoxy-3-oxo-
• CAS No: 165729-50-0
• MF: C₅H₇NO₂
• MW: 113.114581346512
• CID: 110671
• Update Time: 2024-01-24

Butanenitrile,2-methoxy-3-oxo- Chemical and Physical Properties

Names and Identifiers

• Butanenitrile,2-methoxy-3-oxo-
• Butanenitrile, 2-methoxy-3-oxo- (9CI)
• Butanenitrile, 2-methoxy-3-oxo-

• Inchi： 1S/C5H7NO2/c1-4(7)5(3-6)8-2/h5H,1-2H3
• InChI Key： OAXHTLUFSUOYFG-UHFFFAOYSA-N
• SMILES： C(#N)C(OC)C(=O)C

Computed Properties

• Exact Mass: 113.04771
• Monoisotopic Mass: 113.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.1A^2

Experimental Properties

• PSA: 50.09